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Compound of Interest

Compound Name:
N-Boc-2-(3'-Chlorophenyl)-L-

glycine

CAS No.: 1217643-80-5

Cat. No.: B1278082

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-Boc-2-(3'-Chlorophenyl)-L-glycine is

not readily available in public resources. The information provided here is based on the

available data for the closely related isomer, (S)-N-Boc-2'-(Chlorophenyl)glycine, and general

best practices for the disposal of N-Boc protected amino acids. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) office and the specific SDS for the

compound if available before handling and disposal.

Essential, immediate safety and logistical information for researchers, scientists, and drug

development professionals on the proper disposal of N-Boc-2-(3'-Chlorophenyl)-L-glycine is

outlined below. This guidance provides procedural steps to ensure safe handling and

compliance with waste disposal regulations.

Hazard Identification and Safety Precautions
Based on data for the 2-chloro isomer, N-Boc-2-(3'-Chlorophenyl)-L-glycine is anticipated to

have the following hazards:
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Causes skin irritation (H315)[1][2].

Causes serious eye irritation (H319)[1][2].

May cause respiratory irritation (H335)[1][2].

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this

compound, including:

Lab coat

Safety glasses with side shields

Chemical-resistant gloves

Handling:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize the inhalation of dust.[3][4]

Avoid direct contact with skin and eyes.[1][4]

Wash hands thoroughly after handling.[1]

Spill Response
In the event of a spill:

Avoid creating dust.

Gently sweep up the solid material.

Place the swept material into a sealed, properly labeled container for disposal.[3]

Use an inert absorbent material, such as sand or vermiculite, to clean up any remaining

residue.[3]

Place the absorbent material into the same sealed container for disposal.[3]
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Step-by-Step Disposal Protocol
The disposal of N-Boc-2-(3'-Chlorophenyl)-L-glycine must be managed as chemical waste.

Adherence to federal, state, and local environmental control regulations is mandatory.[4]

Waste Characterization: The generator of the chemical waste is responsible for determining

if it is classified as hazardous waste.[1] This is typically achieved by consulting the Safety

Data Sheet (SDS) or through analytical testing if necessary. US EPA guidelines for this

classification can be found in 40 CFR 261.3.[1]

Waste Segregation: Do not mix this waste stream with other chemicals unless explicitly

approved by your institution's EHS office.[3] Collect waste N-Boc-2-(3'-Chlorophenyl)-L-
glycine in a designated, sealed, and compatible container.

Container Labeling: The waste container must be clearly labeled with the full chemical name,

"N-Boc-2-(3'-Chlorophenyl)-L-glycine," any known hazards (e.g., "Irritant"), and the date of

accumulation. Follow your institution's specific labeling protocols.[3]

Waste Storage: Store the sealed and labeled waste container in a designated satellite

accumulation area until it is collected. The storage area should be cool, dry, and well-

ventilated.[1]

Licensed Disposal: Arrange for the disposal of the waste through a licensed professional

chemical waste disposal company, as facilitated by your EHS office.[5] The recommended

disposal method is often incineration in a chemical incinerator equipped with an afterburner

and scrubber.[5]

Quantitative Data Summary
The following table summarizes key information pertinent to the safe handling and disposal of

N-Boc-2-(3'-Chlorophenyl)-L-glycine, with data from its 2-chloro isomer as a reference.
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Parameter Value/Information Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

[1]

Incompatible Materials
Strong oxidizing agents,

Strong acids
[4]

Hazardous Decomposition

Products

Oxides of carbon (CO, CO2)

and nitrogen (NO, NO2, …)
[4]

Experimental Protocols
There are no experimental protocols to be cited for the disposal procedure itself, as it is a

standard safety and waste management process.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of N-Boc-2-(3'-Chlorophenyl)-L-glycine.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://aksci.com/sds/W4633_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-_2_-Chlorophenyl_glycine
https://aksci.com/sds/W4633_SDS.pdf
https://www.peptide.com/custdocs/MSDS%20UBG117%20Boc-CyclopropylGly-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UBG117%20Boc-CyclopropylGly-OH.pdf
https://www.benchchem.com/product/b1278082/docs?utm_src=pdf-body#proper-disposal-procedures-for-n-boc-2-3-chlorophenyl-l-glycine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for N-Boc-2-(3'-Chlorophenyl)-L-glycine

Preparation & Handling

Waste Generation & Collection

Final Disposal

Start: Handling of
N-Boc-2-(3'-Chlorophenyl)-L-glycine

Wear Appropriate PPE:
Lab coat, safety glasses, gloves

Handle in a well-ventilated area
(e.g., fume hood)

Generate Waste
(e.g., unused material, contaminated items)

Spill Occurs

Segregate Waste:
Collect in a designated,

sealed, and labeled container

No

Follow Spill Response Protocol:
- Avoid dust

- Sweep/absorb
- Place in sealed container

Yes

Store container in a designated
satellite accumulation area

Contact Institutional EHS Office
for waste pickup

Dispose via Licensed
Chemical Waste Disposal Service

End of Process

Click to download full resolution via product page

Caption: Disposal Workflow for N-Boc-2-(3'-Chlorophenyl)-L-glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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